10-oxirane-4-estrene-3,17-dione
10-oxirane-4-estrene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
108180-14-9
VCID:
VC0020836
InChI:
InChI=1S/C20H26O3/c1-19-8-7-16-14(15(19)4-5-17(19)22)3-2-12-10-13(21)6-9-20(12,16)18-11-23-18/h10,14-16,18H,2-9,11H2,1H3/t14-,15-,16-,18-,19-,20?/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
10-oxirane-4-estrene-3,17-dione
CAS No.: 108180-14-9
Main Products
VCID: VC0020836
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
CAS No. | 108180-14-9 |
---|---|
Product Name | 10-oxirane-4-estrene-3,17-dione |
Molecular Formula | C20H26O3 |
Molecular Weight | 314.4 g/mol |
IUPAC Name | (8R,9S,13S,14S)-13-methyl-10-[(2R)-oxiran-2-yl]-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
Standard InChI | InChI=1S/C20H26O3/c1-19-8-7-16-14(15(19)4-5-17(19)22)3-2-12-10-13(21)6-9-20(12,16)18-11-23-18/h10,14-16,18H,2-9,11H2,1H3/t14-,15-,16-,18-,19-,20?/m0/s1 |
Standard InChIKey | JJEROASYJCSDIU-PGYXPUGXSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)CCC34[C@@H]5CO5 |
SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5 |
Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=CC(=O)CCC34C5CO5 |
Synonyms | 10-OETD 10-oxirane-4-estrene-3,17-dione 10-oxirane-4-estrene-3,17-dione, (19S)-isomer 10-oxiranyl-4-estrene-3,17-dione 10beta-oxiranylestr-4-ene-3,17-dione |
PubChem Compound | 196617 |
Last Modified | Nov 09 2021 |
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